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For researchers in cellular biology, epigenetics, and drug development, selecting a highly

specific and efficient antibody is paramount for reliable experimental outcomes. This guide

provides a comparative analysis of commercially available antibodies targeting SETD2 (also

known as Set2), a crucial histone methyltransferase. The focus is on cross-reactivity and

performance in key applications, supported by available experimental data.

Performance Comparison of SETD2 Antibodies
The following tables summarize the available data on SETD2 antibodies from various vendors.

The selection prioritizes antibodies with strong validation data, such as knockout (KO) or

knockdown (KD) verification, which is the gold standard for demonstrating specificity.

Table 1: SETD2 Antibody Performance in Western Blotting (WB)
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Vendor
Catalog
Number

Antibody
Type

Immunog
en

Validation
Data

Recomm
ended
Dilution

Observati
ons

Abcam ab239350

Rabbit

Monoclonal

(EPR2092

7-67)

Recombina

nt fragment

Knockout

(KO)

validated in

mouse

samples.[1]

1:1000

Published

data in

Nature

Communic

ations

(2022)

shows a

specific

band at the

expected

molecular

weight in

wild-type

lysates,

which is

absent in

KO lysates.

[1]

Abcam ab31358
Rabbit

Polyclonal

Synthetic

peptide

Knockout

(KO)

validated in

mouse

samples.[1]

Not

specified in

review

Published

data in

Nature

(2019)

demonstrat

es

specificity

through KO

validation.

[1]

Cell

Signaling

Technology

80290

(E4W8Q)

Rabbit

Monoclonal

Recombina

nt protein

Knockdow

n (KD)

validated in

293T cells.

1:1000 Vendor

data shows

a clear

band in

wild-type
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293T cell

lysates and

a

significant

reduction

or absence

of the band

in SETD2

knockdown

lysates.[2]

Proteintech
55377-1-

AP

Rabbit

Polyclonal

Not

specified

siRNA

knockdown

validated in

U2-OS

cells.

1:500

Vendor

data shows

specific

detection

of SETD2

in various

cell lysates

and

reduced

signal in

siRNA-

transfected

cells.

Boster Bio A00660
Rabbit

Polyclonal

Not

specified

Validated

in various

cell line

extracts.

1:500 -

1:1000

Vendor

data shows

a band at

the

expected

molecular

weight in

mouse

spleen

extracts.

Table 2: SETD2 Antibody Performance in Immunoprecipitation (IP) and Chromatin

Immunoprecipitation (ChIP)
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Vendor
Catalog
Number

Antibody
Type

Applicati
on

Validation
Data

Recomm
ended
Dilution/A
mount

Observati
ons

Cell

Signaling

Technology

84384

(E9H7P)

Rabbit

Monoclonal

ChIP,

ChIP-seq

Validated

using

SimpleChI

P®

Enzymatic

Chromatin

IP Kits.

1:50 (10 µl

per IP with

10 µg of

chromatin)

Recommen

ded for

optimal

ChIP and

ChIP-seq

results.

Proteintech
55377-1-

AP

Rabbit

Polyclonal
IP

Validated

in Jurkat

cell

lysates.

Not

specified

Vendor

data shows

successful

immunopre

cipitation of

SETD2.

Boster Bio A00660
Rabbit

Polyclonal
IP

Validated

in cell

lysates.

Not

specified

Vendor

data

indicates

suitability

for IP.

Experimental Methodologies
Detailed protocols are crucial for reproducing and comparing experimental results. Below are

representative protocols for key applications used to validate SETD2 antibodies.

Western Blotting Protocol
This protocol outlines the general steps for assessing antibody specificity using wild-type and

SETD2 knockout/knockdown cell lysates.

Lysate Preparation:
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Harvest wild-type and SETD2 KO/KD cells.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

SDS-PAGE and Transfer:

Load 20-30 µg of protein per lane on a 4-12% SDS-PAGE gel.

Run the gel at 100-150V until the dye front reaches the bottom.

Transfer proteins to a PVDF membrane at 100V for 1-2 hours.

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with the primary SETD2 antibody (at the vendor-recommended

dilution) overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

Detection:

Apply an enhanced chemiluminescence (ECL) substrate.

Image the blot using a chemiluminescence detection system.

Immunoprecipitation Protocol
This protocol describes the immunoprecipitation of SETD2 from cell lysates.

Lysate Preparation:
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Prepare cell lysates as described in the Western Blotting protocol. .

Immunoprecipitation:

Pre-clear the lysate by incubating with protein A/G agarose beads for 1 hour at 4°C.

Incubate 500-1000 µg of pre-cleared lysate with the primary SETD2 antibody (typically 1-5

µg) overnight at 4°C with gentle rotation.

Add protein A/G agarose beads and incubate for another 2-4 hours at 4°C.

Washes and Elution:

Wash the beads three to five times with ice-cold lysis buffer.

Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample buffer.

Analysis:

Analyze the eluted proteins by Western Blotting using the same or a different SETD2

antibody.

Visualizing Experimental Workflows
The following diagrams illustrate the workflows for validating SETD2 antibody specificity.
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Workflow for SETD2 Antibody Validation by Western Blotting.
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General Workflow for Immunoprecipitation of SETD2.

Signaling Pathway Context
SETD2 plays a critical role in transcriptional elongation. The following diagram illustrates its

canonical pathway.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1193563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transcription Elongation

Histone Methylation

Downstream Effects

RNA Polymerase II (Pol II)

Phosphorylated Pol II
(Ser2-P)

TFIIH

SETD2

Recruitment

Histone H3

H3K36me3

Methylation

RNA Splicing DNA Mismatch Repair Transcriptional Elongation

Click to download full resolution via product page

Canonical Pathway of SETD2-mediated H3K36 Trimethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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